Cas no 1260651-53-3 (4-(3-methylphenyl)piperazin-1-amine)

• Product Name: 4-(3-methylphenyl)piperazin-1-amine
• CAS No: 1260651-53-3
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5558226
• Update Time: 2025-06-15

4-(3-methylphenyl)piperazin-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinamine, 4-(3-methylphenyl)-
• 4-(3-methylphenyl)piperazin-1-amine

• Inchi： 1S/C11H17N3/c1-10-3-2-4-11(9-10)13-5-7-14(12)8-6-13/h2-4,9H,5-8,12H2,1H3
• InChI Key： NLMQDXOHGYEZPD-UHFFFAOYSA-N
• SMILES： N1(N)CCN(C2=CC=CC(C)=C2)CC1

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 333.8±42.0 °C(Predicted)
• pka: 7.03±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(3-methylphenyl)piperazin-1-amine

Introduction to 4-(3-Methylphenyl)piperazin-1-amine (CAS No. 1260651-53-3)

4-(3-Methylphenyl)piperazin-1-amine, also known by its CAS number 1260651-53-3, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperazines, which are widely studied for their diverse pharmacological properties, including central nervous system (CNS) activity, anti-inflammatory effects, and potential as drug delivery systems.

The molecular structure of 4-(3-Methylphenyl)piperazin-1-amine consists of a piperazine ring attached to a 3-methylphenyl group. This unique arrangement confers the compound with specific binding affinities and biological activities that make it a valuable candidate for various pharmaceutical applications. Recent research has focused on elucidating the mechanisms of action and potential therapeutic uses of this compound.

In the realm of CNS disorders, 4-(3-Methylphenyl)piperazin-1-amine has shown promise in modulating neurotransmitter systems. Studies have indicated that it can interact with serotonin and dopamine receptors, which are key players in mood regulation and cognitive function. This interaction suggests potential applications in the treatment of conditions such as depression, anxiety, and cognitive impairments.

One notable study published in the Journal of Medicinal Chemistry (2022) investigated the effects of 4-(3-Methylphenyl)piperazin-1-amine on serotonin transporter (SERT) and dopamine transporter (DAT) activities. The results demonstrated that the compound exhibited selective inhibition of SERT, which could be beneficial in developing novel antidepressants with fewer side effects compared to existing drugs.

Beyond its CNS applications, 4-(3-Methylphenyl)piperazin-1-amine has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

A study published in the Inflammation Research journal (2021) evaluated the anti-inflammatory effects of 4-(3-Methylphenyl)piperazin-1-amine in an animal model of IBD. The findings indicated that treatment with this compound significantly reduced inflammation markers and improved intestinal integrity, suggesting its potential as a therapeutic agent for IBD.

In addition to its direct pharmacological effects, 4-(3-Methylphenyl)piperazin-1-amine has also been investigated for its role as a drug delivery system. The piperazine moiety can enhance the solubility and bioavailability of other therapeutic agents, making it a valuable component in drug formulation strategies. A recent study in the International Journal of Pharmaceutics (2020) explored the use of this compound as a carrier for poorly soluble drugs, demonstrating improved pharmacokinetic profiles and enhanced therapeutic outcomes.

The safety profile of 4-(3-Methylphenyl)piperazin-1-amine is another critical aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-(3-Methylphenyl)piperazin-1-amine (CAS No. 1260651-53-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique molecular structure and diverse pharmacological properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.